Cas no 76422-61-2 (5-(4-methylphenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4-methylphenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 76422-61-2
• CID: 4673272
• Update Time: 2025-04-23

5-(4-methylphenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS B019305
• TIMTEC-BB SBB009475
• ART-CHEM-BB B019305
• ASINEX-REAG BAS 13527506
• 5-(4-METHYLPHENYL)ISOXAZOLE-3-CARBOXYLIC ACID
• 5-P-TOLYL-ISOXAZOLE-3-CARBOXYLIC ACID
• AKOS PAO-1383
• 5-methyl-4-phenylisoxazole-3-carboxylic acid
• 5-(4-methylphenyl)-1,2-oxazole-3-carboxylic acid

Experimental Properties

• Melting Point: 184 °C (dec.)(lit.)

5-(4-methylphenyl)-1,2-oxazole-3-carboxylic acid Security Information

• WGK Germany：2
• Hazard Category Code： 22-36/37/38-42/43
• Safety Instruction： 26-36-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(4-methylphenyl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(4-methylphenyl)isoxazole-3-carboxylic Acid (CAS No. 76422-61-2)

5-(4-methylphenyl)isoxazole-3-carboxylic acid, a compound with the chemical formula C₁₀H₉O₃, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number CAS No. 76422-61-2, has garnered considerable attention due to its structural and functional properties, which make it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 5-(4-methylphenyl)isoxazole-3-carboxylic acid consists of an isoxazole ring fused with a methyl-substituted phenyl group, creating a framework that is both electronically and sterically unique. This structural motif is particularly interesting because it can serve as a scaffold for designing molecules with specific biological activities. The presence of the carboxylic acid group at the 3-position of the isoxazole ring adds another layer of reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of isoxazole derivatives. The compound 5-(4-methylphenyl)isoxazole-3-carboxylic acid has been studied for its potential role in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. Its unique structure allows it to interact with biological targets in ways that other molecules may not, providing researchers with a new tool to develop innovative treatments.

One of the most compelling aspects of 5-(4-methylphenyl)isoxazole-3-carboxylic acid is its ability to modulate biological pathways through precise interactions at the molecular level. For instance, studies have shown that this compound can inhibit certain enzymes involved in inflammation by binding to their active sites and blocking their function. This mechanism of action makes it a promising candidate for developing novel anti-inflammatory drugs that could offer alternatives to existing treatments.

Furthermore, the compound has shown promise in preliminary studies related to antimicrobial activity. The isoxazole ring and the methyl-substituted phenyl group work together to create a molecule that can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. This dual functionality makes 5-(4-methylphenyl)isoxazole-3-carboxylic acid an attractive candidate for developing new antibiotics to combat resistant bacterial strains.

The anticancer potential of this compound has also been explored extensively. Researchers have identified that it can induce apoptosis in certain cancer cell lines by activating specific signaling pathways. By targeting key proteins involved in cell survival and proliferation, 5-(4-methylphenyl)isoxazole-3-carboxylic acid demonstrates the ability to selectively kill cancer cells while sparing healthy cells. This selective toxicity is a critical factor in developing effective anticancer therapies.

The synthesis of 5-(4-methylphenyl)isoxazole-3-carboxylic acid involves several well-established chemical reactions, including condensation reactions and cyclization processes. These synthetic routes are optimized for high yield and purity, ensuring that researchers have access to high-quality material for their studies. The ability to produce this compound efficiently is crucial for advancing its applications in pharmaceutical research.

Recent advancements in computational chemistry have also contributed to our understanding of how 5-(4-methylphenyl)isoxazole-3-carboxylic acid interacts with biological targets. Molecular modeling techniques allow researchers to predict how this compound binds to proteins and enzymes, providing insights into its mechanism of action. These computational studies are often used in conjunction with experimental data to refine drug design strategies and improve therapeutic outcomes.

The versatility of 5-(4-methylphenyl)isoxazole-3-carboxylic acid extends beyond its direct use as a drug candidate. It serves as an important intermediate in the synthesis of more complex molecules with enhanced biological activity. By modifying different parts of its structure, researchers can generate derivatives that exhibit improved potency, selectivity, or pharmacokinetic properties. This flexibility makes it a valuable building block in medicinal chemistry.

In conclusion, 5-(4-methylphenyl)isoxazole-3-carboxylic acid (CAS No. 76422-61-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for treating various diseases, including inflammation, infections, and cancer. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.